Cas no 1807383-90-9 (2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid
• CAS No: 1807383-90-9
• MF: C₁₃H₁₁F₃O₄
• MW: 288.219254732132
• CID: 4986284
• Update Time: 2025-05-27

2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C13H11F3O4/c14-13(15,16)20-11-5-1-3-9(6-7-12(18)19)10(11)4-2-8-17/h1,3,5-8H,2,4H2,(H,18,19)/b7-6+
• InChI Key： DVCBSUYQVYAAMC-VOTSOKGWSA-N
• SMILES： FC(OC1=CC=CC(/C=C/C(=O)O)=C1CCC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Additional information on 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid

Research Brief on 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid (CAS: 1807383-90-9)

Recent studies on 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid (CAS: 1807383-90-9) have highlighted its potential as a versatile intermediate in pharmaceutical synthesis and its emerging biological activities. This cinnamic acid derivative, characterized by its trifluoromethoxy and oxopropyl functional groups, has garnered attention for its unique physicochemical properties and potential therapeutic applications. Current research focuses on its synthetic pathways, structural modifications, and preliminary evaluations of its pharmacological effects, particularly in inflammation and metabolic disorders.

The compound's structural features, including the electron-withdrawing trifluoromethoxy group and reactive α,β-unsaturated carbonyl system, contribute to its reactivity and potential as a Michael acceptor in biological systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate NF-κB signaling pathways through covalent modification of key cysteine residues, suggesting anti-inflammatory applications. The oxopropyl side chain appears crucial for this activity, as demonstrated by structure-activity relationship (SAR) studies comparing analogs with varying alkyl chain lengths.

Synthetic approaches to 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid have been optimized in recent years, with a focus on greener methodologies. A 2022 publication in Organic Process Research & Development reported a microwave-assisted Knoevenagel condensation route that improved yield to 78% while reducing reaction time from 12 hours to 35 minutes. This advancement addresses previous challenges in scaling up production, making the compound more accessible for biological evaluation and structure optimization studies.

Emerging pharmacological data suggests additional potential applications beyond inflammation modulation. Preliminary in vitro studies indicate dose-dependent inhibition of protein tyrosine phosphatase 1B (PTP1B), a validated target for type 2 diabetes and obesity, with IC₅₀ values in the low micromolar range. The compound's unique combination of lipophilicity (logP ~2.8) and hydrogen bonding capacity may contribute to its cell permeability and target engagement, though comprehensive ADMET profiling remains ongoing in several academic and industrial research programs.

Current challenges in the development of 2-(3-Oxopropyl)-3-(trifluoromethoxy)cinnamic acid derivatives include optimizing selectivity for specific biological targets and improving metabolic stability. Recent patent filings (WO2023017268, US20240034721) disclose novel prodrug strategies and formulation approaches to address these limitations. The compound's progression into preclinical development stages will depend on resolving these pharmacokinetic challenges while maintaining its promising pharmacodynamic profile.